Octyl[tris(octyloxy)]stannane

• CAS No.: 62060-44-0
• Molecular Formula: C32H68O3Sn
• Molecular Weight: 619.6 g/mol
• IUPAC Name: trioctoxy(octyl)stannane
• InChI: InChI=1S/3C8H17O.C8H17.Sn/c3*1-2-3-4-5-6-7-8-9;1-3-5-7-8-6-4-2;/h3*2-8H2,1H3;1,3-8H2,2H3;/q3*-1;;+3
• InChI Key: LJMXKZFQVNIUSF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCO[Sn](CCCCCCCC)(OCCCCCCCC)OCCCCCCCC

Description

Organotin compounds generally consist of tin (Sn) bonded to organic groups, but the specific structure of this compound (with one octyl group and three octyloxy ligands) is absent from the sources.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of organotin compounds, including Octyl[tris(octyloxy)]stannane, typically involves the reaction of tin halides with Grignard reagents or organolithium compounds. For example, the reaction of tin tetrachloride with octylmagnesium bromide can yield octyltin compounds . The specific reaction conditions, such as temperature and solvent, can vary depending on the desired product and yield.

Industrial Production Methods

Industrial production of organotin compounds often involves large-scale reactions using similar methods as in laboratory synthesis but optimized for efficiency and cost-effectiveness. The use of continuous flow reactors and automated systems can enhance the production process, ensuring consistent quality and high yield.

Chemical Reactions Analysis

Types of Reactions

Octyl[tris(octyloxy)]stannane can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form tin oxides or hydroxides.

Reduction: Reduction reactions can convert the tin center to a lower oxidation state.

Substitution: The octyl and octyloxy groups can be substituted with other organic groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles like alkyl halides for substitution reactions. The reaction conditions, such as temperature, solvent, and catalyst, are optimized based on the desired transformation.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield tin oxides, while substitution reactions can produce a variety of organotin derivatives with different organic groups attached to the tin atom.

Scientific Research Applications

Octyl[tris(octyloxy)]stannane has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis, particularly in the formation of carbon-tin bonds.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug delivery systems and as a therapeutic agent.

Industry: Utilized in the production of polymers, coatings, and other materials due to its unique chemical properties.

Mechanism of Action

The mechanism of action of Octyl[tris(octyloxy)]stannane involves its interaction with molecular targets through its tin center and organic groups. The tin atom can coordinate with various ligands, influencing the compound’s reactivity and biological activity. The specific pathways and molecular targets depend on the context of its application, such as in catalysis or biological systems.

Comparison with Similar Compounds

Comparison with Similar Compounds

While the evidence lists other tin- and silicon-based compounds, none are directly comparable to Octyl[tris(octyloxy)]stannane. Key limitations include:

a. Organotin Compounds in Evidence

• Stannane acetoxy triphenyl (): Contains acetoxy and phenyl groups instead of octyl/octyloxy ligands. Its applications and reactivity would differ significantly due to the electron-withdrawing nature of phenyl groups compared to alkyl chains .
• Tributylfluoro-stannane polymers and tris(tridecafluorooctyl)stannane (): Fluorinated stannanes exhibit distinct chemical stability and environmental persistence compared to non-fluorinated analogs like the target compound .

b. Silicon-Based Analogs

• Octyltrichlorosilane (): A silicon analog with an octyl chain and three chlorides. Silanes are more hydrolytically reactive than stannanes, and their toxicity profiles differ (e.g., silanes are less bioaccumulative than organotins) .

c. Other Alkyl Compounds

• Octanoic acid () and Octyl Methoxycinnamate (): These lack tin and are unrelated structurally or functionally .

Critical Data Gaps

The absence of This compound in the evidence suggests:

Limited Research: Few studies may have been published on this specific derivative, especially if it is a novel or rarely used material.

Recommendations for Further Research

To address this gap, consult:

• Reaxys or SciFinder : For structural analogs, synthesis routes, and physicochemical properties.
• EPA’s CompTox Chemicals Dashboard : For toxicity and regulatory status.
• Organotin Chemistry Journals: Focused studies on alkyl/alkoxy tin compounds.